Cas no 2034294-55-6 (4-({2-cyclopropyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}sulfonyl)-1,3,5-trimethyl-1H-pyrazole)

• Product Name: 4-({2-cyclopropyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}sulfonyl)-1,3,5-trimethyl-1H-pyrazole
• CAS No: 2034294-55-6
• MF: C₁₅H₂₁N₅O₂S
• MW: 335.42454123497
• CID: 6411699
• PubChem ID: 121020306
• Update Time: 2025-11-01

4-({2-cyclopropyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}sulfonyl)-1,3,5-trimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-({2-cyclopropyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}sulfonyl)-1,3,5-trimethyl-1H-pyrazole
• F6526-0366
• Z2737297753
• 2034294-55-6
• 2-cyclopropyl-5-(1,3,5-trimethylpyrazol-4-yl)sulfonyl-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine
• 2-cyclopropyl-5-((1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine
• 4-({2-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}sulfonyl)-1,3,5-trimethyl-1H-pyrazole
• AKOS026695559

• Inchi： 1S/C15H21N5O2S/c1-10-15(11(2)18(3)16-10)23(21,22)19-6-7-20-13(9-19)8-14(17-20)12-4-5-12/h8,12H,4-7,9H2,1-3H3
• InChI Key： GYSWSVMDGIMOSI-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NN(C)C=1C)(N1CCN2C(C1)=CC(C1CC1)=N2)(=O)=O

Computed Properties

• Exact Mass: 335.14159610g/mol
• Monoisotopic Mass: 335.14159610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 81.4Ų

Additional information on 4-({2-cyclopropyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}sulfonyl)-1,3,5-trimethyl-1H-pyrazole

Introduction to 4-({2-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-apyrazin-5-yl}sulfonyl)-1,3,5-trimethyl-1H-pyrazole (CAS No. 2034294-55-6)

4-({2-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-apyrazin-5-yl}sulfonyl)-1,3,5-trimethyl-1H-pyrazole, identified by its CAS number 2034294-55-6, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives characterized by its fused pyrazole and pyrazine rings, which are known for their broad spectrum of biological activities. The presence of a sulfonyl group at the 5-position of the pyrazole ring and a 2-cyclopropyl substituent at the pyrazino[1,5-a]pyrazine moiety contributes to its unique chemical properties and potential pharmacological relevance.

The synthesis and characterization of this compound have been the focus of several research endeavors aimed at exploring its structural features and biological functions. The molecular framework of 4-({2-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-apyrazin-5-yl}sulfonyl)-1,3,5-trimethyl-1H-pyrazole exhibit a high degree of aromaticity and stability, which are critical factors in drug design. The interplay between the cyclopropyl group and the sulfonyl moiety creates a favorable environment for interactions with biological targets such as enzymes and receptors.

In recent years, there has been a growing interest in heterocyclic compounds as scaffolds for drug discovery due to their diverse biological activities and synthetic versatility. The pyrazolo[1,5-a]pyrazine core is particularly noteworthy for its role in several pharmacologically active molecules. For instance, derivatives of this scaffold have been investigated for their potential in treating inflammatory diseases, infectious disorders, and even certain types of cancer. The sulfonyl group in 4-({2-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-apyrazin-5-yl}sulfonyl)-1,3,5-trimethyl-1H-pyrazole is known to enhance binding affinity to biological targets by increasing polarity and hydrogen bonding capabilities.

The 1,3,5-trimethyl substitution pattern on the pyrazole ring further modulates the electronic properties of the molecule. This arrangement not only stabilizes the aromatic system but also influences the compound's solubility and metabolic profile. These features are crucial for optimizing pharmacokinetic properties in drug development. Researchers have leveraged computational methods to predict the binding modes of this compound with various biological targets. Molecular docking studies have suggested that it may interact with enzymes involved in signal transduction pathways relevant to neurological disorders.

One of the most compelling aspects of 4-({2-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-apyrazin-5-yl}sulfonyl)-1,3,5-trimethyl-1H-pyrazole is its potential as a lead compound for further derivatization. By modifying specific functional groups or introducing new substituents at strategic positions within its structure, researchers can fine-tune its biological activity. This flexibility makes it an attractive candidate for high-throughput screening (HTS) campaigns aimed at identifying novel therapeutic agents.

Recent advancements in synthetic methodologies have enabled more efficient preparation of complex heterocyclic compounds like this one. Techniques such as transition-metal-catalyzed cross-coupling reactions have been instrumental in constructing the intricate fused ring systems present in 4-( {2-cyclopropyl - 4 H , 5 H , 6 H , 7 H - p y r a z o l o [ 1 , 5 - a p y r a z i n - 5 - y l } s u l f o n y l ) - 1 , 3 , 5 - t r i m e t h y l - 1 H - p y r a z o l e). These methods not only improve yield but also allow for greater control over regioselectivity during synthesis.

The pharmacological profile of this compound is still under investigation; however, preliminary data suggest that it may exhibit inhibitory activity against certain kinases implicated in cancer progression. Additionally, its structural motifs are reminiscent of known antiviral agents, raising possibilities for applications in combating viral infections. The unique combination of substituents makes it an intriguing candidate for exploring new therapeutic avenues.

In conclusion, 4-( {2-cyclopropyl - 4 H , 5 H , 6 H , 7 H - p y r a z o l o [ 1 , 5 - a p y r a z i n - 5 - y l } s u l f o n y l ) - 1 , 3 , 5 - t r i m e t h y l - 1 H - p y r a z o l e ( CAS N O . 2 0 3 4 2 9 4 - 55 - 6 ) represents an exciting frontier in medicinal chemistry. Its complex structure offers numerous opportunities for further exploration, both in terms of synthesis and biological evaluation. As research continues, we can anticipate more insights into its potential applications across various therapeutic domains.